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Introduction

Quinacridone pigments are a class of high-performance organic pigments renowned for their

exceptional color vibrancy, transparency, and outstanding durability.[1][2][3][4] These

characteristics make them an ideal choice for the demanding environment of automotive

coatings, where long-term aesthetic appeal and protection are paramount. First introduced for

industrial applications in 1958, quinacridones offer a spectrum of brilliant colors, primarily in

the red, magenta, and violet range.[3][4] Their excellent lightfastness, weather resistance, and

thermal stability ensure that automotive finishes retain their color and integrity even under

harsh conditions.[2][5]

This document provides detailed application notes and experimental protocols for the

evaluation of high-performance quinacridone pigments in automotive coating systems. It is

intended for researchers, scientists, and formulation chemists working on the development of

advanced automotive finishes.

Key Quinacridone Pigments for Automotive
Applications
Several quinacridone pigments are particularly well-suited for automotive coatings due to their

specific coloristics and performance attributes. The most prominent include:
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Pigment Red 122 (P.R. 122): A brilliant magenta with a bluish-red hue, valued for its high

color strength and excellent transparency, making it suitable for metallic and pearlescent

effect finishes.

Pigment Violet 19 (P.V. 19): Exists in two primary crystal forms, β (reddish-violet) and γ

(redder shade), both offering exceptional weather resistance. The β-form is particularly noted

for its high durability.

Pigment Red 202 (P.R. 202): A quinacridone that provides a bluer shade of red compared to

P.R. 122 and is known for its excellent light and weather fastness.[6] It is often used in

combination with other pigments to create a wide range of red shades.

Data Presentation: Performance Characteristics
The following tables summarize the typical performance data for key quinacridone pigments

used in automotive coatings. The data has been compiled from various technical sources and

provides a basis for pigment selection and formulation.

Table 1: Physical and Chemical Properties

Property
Pigment Red
122

Pigment Violet
19 (β-form)

Pigment Red
202

Test Method

Chemical

Formula
C₂₂H₁₆N₂O₂ C₂₀H₁₂N₂O₂ C₂₀H₁₀Cl₂N₂O₂ -

Density (g/cm³) 1.4-1.5 ~1.5 1.5-1.75 ASTM D153

Oil Absorption (

g/100g )
45-65 40-60 30-60 ASTM D281

pH 6.0-8.0 6.0-8.0 6.5-7.5 ASTM D1208

Table 2: Fastness Properties
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Property
Pigment Red
122

Pigment Violet
19 (β-form)

Pigment Red
202

Test Method

Lightfastness (1-

8, 8=Excellent)
8 8 8 ASTM D4303

Weather

Fastness (1-5,

5=Excellent)

5 5 5
ISO 2810, ISO

11341

Heat Stability

(°C)
280-300 280-300 280-300 ASTM D2454

Migration

Resistance (1-5,

5=Excellent)

5 5 5 ASTM D1221

Acid Resistance

(1-5,

5=Excellent)

5 5 5 ASTM D1308

Alkali Resistance

(1-5,

5=Excellent)

5 5 4 ASTM D1308

Ethanol

Resistance (1-5,

5=Excellent)

5 5 4-5 ASTM D1308

Ester Resistance

(1-5,

5=Excellent)

5 5 5 ASTM D1308

Experimental Protocols
Detailed methodologies for the evaluation of quinacridone pigments in automotive coatings

are provided below. These protocols are based on internationally recognized standards.

Pigment Dispersion and Coating Preparation
A proper dispersion of the pigment is crucial for achieving optimal color and performance.
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Objective: To achieve a Hegman gauge reading of 7 or higher, indicating a fine and uniform

dispersion of the quinacridone pigment in the binder system.

Equipment and Materials:

High-speed disperser (e.g., Cowles type)

Bead mill

Hegman gauge

Quinacridone pigment

Automotive-grade acrylic or polyurethane resin system

Appropriate solvents

Dispersing agents and other additives

Protocol:

Premixing:

In a suitable container, combine the resin, solvents, and dispersing agents.

While stirring at low speed, gradually add the quinacridone pigment to the liquid

components.

Once all the pigment is added, increase the speed of the high-speed disperser to create a

vortex and disperse for 20-30 minutes.

Milling:

Transfer the premix to a bead mill.

Mill the dispersion until a Hegman gauge reading of 7 or higher is consistently achieved.

Let-down:
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Combine the milled pigment concentrate with the remaining resin, crosslinkers, and any

other additives to formulate the final coating.

Mix thoroughly until the coating is homogeneous.

Application:

Apply the formulated coating to standardized steel or aluminum panels using a spray gun

to a specified dry film thickness (e.g., 30-40 µm for a basecoat).

Allow the panels to flash-off and then cure according to the resin manufacturer's

recommendations (e.g., 30 minutes at 130°C for a baking enamel).

Lightfastness and Weathering Resistance
These tests evaluate the ability of the pigmented coating to resist degradation upon exposure

to sunlight and various weather conditions.

2.1 Accelerated Weathering (Xenon Arc)

Standard: Based on ISO 11341, "Paints and varnishes — Artificial weathering and exposure to

artificial radiation — Exposure to filtered xenon-arc radiation".[7][8][9][10][11]

Objective: To simulate and accelerate the effects of natural sunlight and weather on the

coating.

Equipment:

Xenon arc weathering chamber with daylight filters.

Spectrocolorimeter

Protocol:

Sample Preparation: Prepare coated panels as described in Protocol 1.

Initial Measurement: Before exposure, measure the color (CIELAB values) and gloss (at 20°

and 60°) of each panel.
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Exposure Conditions:

Place the panels in the xenon arc chamber.

Set the exposure cycle to simulate automotive exterior conditions. A common cycle

includes alternating periods of light and dark, with controlled temperature, humidity, and

water spray. For example:

Light Cycle: Irradiance of 0.55 W/m² at 340 nm, Black Panel Temperature of 65°C,

Relative Humidity of 50%.

Dark Cycle with Water Spray: Duration of 1 hour, with periodic water spray onto the

panels.

Evaluation:

Periodically remove the panels from the chamber (e.g., every 500 hours).

Visually inspect for any changes such as chalking, cracking, blistering, or delamination.

Measure the color and gloss of the exposed panels.

Calculate the color change (ΔE*) and the percentage of gloss retention.

Continue the exposure for a total duration as required by the specific automotive standard

(e.g., 2000 hours).

2.2 Natural Weathering

Standard: Based on ISO 2810, "Paints and varnishes — Natural weathering of coatings —

Exposure and assessment".[12][13][14][15][16]

Objective: To evaluate the performance of the coating under real-world environmental

conditions.

Equipment:

Outdoor exposure racks, typically angled at 45° facing the equator.
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Spectrocolorimeter

Protocol:

Sample Preparation: Prepare coated panels as described in Protocol 1.

Initial Measurement: Measure the initial color and gloss of each panel.

Exposure:

Mount the panels on the outdoor exposure racks.

Expose the panels for a predetermined period (e.g., 12, 24, or 36 months).

Evaluation:

At regular intervals (e.g., every 6 months), remove the panels for evaluation.

Gently wash one half of each panel with a mild detergent solution to remove surface

contaminants.

Visually assess for any signs of degradation.

Measure the color and gloss on both the washed and unwashed areas.

Compare the results to the initial measurements and to unexposed control panels.

Chemical Resistance
This test assesses the coating's ability to withstand exposure to various chemicals commonly

encountered by automobiles.

Standard: Based on ASTM D1308, "Standard Test Method for Effect of Household Chemicals

on Clear and Pigmented Organic Finishes".[17][18][19][20][21]

Objective: To determine the resistance of the coating to spotting and degradation from chemical

exposure.

Equipment and Materials:
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Coated panels

Test reagents relevant to automotive applications (e.g., gasoline, motor oil, antifreeze,

windshield washer fluid, sulfuric acid (battery acid simulant), sodium hydroxide solution, bird

dropping simulant).

Pipettes

Watch glasses

Cotton balls

Protocol:

Spot Test (Covered):

On a cured coated panel, place a few drops of each test reagent.

Cover each spot with a watch glass to prevent evaporation.

Allow the reagents to remain in contact with the coating for a specified period (e.g., 1 hour,

24 hours).

Spot Test (Open):

Apply other reagents, such as oils and greases, directly to the surface without covering.

Immersion Test (for relevant chemicals):

Immerse a portion of a coated panel in a beaker containing the test liquid.

Evaluation:

After the specified exposure time, remove the reagents by washing the panel with water

and a mild detergent, then dry thoroughly.

Visually examine the test areas for any changes, such as discoloration, change in gloss,

blistering, softening, or swelling.
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Rate the effect of each reagent on a scale (e.g., 5 = no effect, 1 = severe effect).

Visualizations
Diagram 1: Quinacridone Pigment Synthesis Pathway

Starting Materials

Synthesis Steps Final ProductSuccinic Ester
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Crude Pigment

Quinacridone PigmentCrystal Modification

Click to download full resolution via product page

A simplified workflow of the quinacridone pigment synthesis process.

Diagram 2: Experimental Workflow for Pigment Evaluation
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Workflow for the evaluation of quinacridone pigments in automotive coatings.

Diagram 3: Factors Influencing Automotive Coating Durability
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Key factors influencing the long-term durability of automotive coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. danielsmith.com [danielsmith.com]

2. wallpics.com [wallpics.com]

3. jackmansartmaterials.co.uk [jackmansartmaterials.co.uk]

4. jacksonsart.com [jacksonsart.com]

5. marketresearchfuture.com [marketresearchfuture.com]

6. zeyachem.net [zeyachem.net]

7. What is ISO 11341 Artificial Weathering Testing? A Complete Guide - Impact Solutions
[impact-solutions.co.uk]

8. ISO 11341 – Artificial Weathering of Coatings Using Xenon Arc Light [impact-
solutions.co.uk]

9. EVS-EN ISO 11341:2004 - EVS standard evs.ee | en [evs.ee]

10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

11. standards.iteh.ai [standards.iteh.ai]

12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

13. Standards and Test Methods | Atlas [atlas-mts.com]

14. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

15. standards.iteh.ai [standards.iteh.ai]

16. BS EN ISO 2810:2020 | 31 Oct 2020 | BSI Knowledge [knowledge.bsigroup.com]

17. matestlabs.com [matestlabs.com]

18. scribd.com [scribd.com]

19. Chemical Resistance - A Plus Coating [apluscoating.com]

20. testinglab.com [testinglab.com]

21. store.astm.org [store.astm.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b7781594?utm_src=pdf-custom-synthesis
https://danielsmith.com/product-updates/why-we-love-quinacridone/
https://www.wallpics.com/blogs/news/quinacridone-pigments-the-vibrant-secret-behind-stunning-colors
https://www.jackmansartmaterials.co.uk/blogs/news/the-quinacridone-pigments
https://www.jacksonsart.com/blog/2021/06/21/pigment-stories-quinacridone-pigments/
https://www.marketresearchfuture.com/reports/quinacridone-pigment-market-29828
https://www.zeyachem.net/pigment-red-202.html
https://www.impact-solutions.co.uk/iso-11341-artificial-weathering-testing/
https://www.impact-solutions.co.uk/iso-11341-artificial-weathering-testing/
https://www.impact-solutions.co.uk/iso-11341-artificial-weathering-of-coatings-using-xenon-arc-light/
https://www.impact-solutions.co.uk/iso-11341-artificial-weathering-of-coatings-using-xenon-arc-light/
https://www.evs.ee/en/evs-en-iso-11341-2004
https://cdn.standards.iteh.ai/samples/33045/0c89e3c9e80340d7b37b6e8284da0637/ISO-11341-2004.pdf
https://standards.iteh.ai/catalog/standards/cen/62295be2-c8d2-4f1d-a98c-8ba5acce29ab/en-iso-11341-1997
https://cdn.standards.iteh.ai/samples/76042/c1fcc3f9623f4b3e9ac13818d0ea22fe/ISO-2810-2020.pdf
https://www.atlas-mts.com/knowledge-center/weathering-standards-test-methods
https://cdn.standards.iteh.ai/samples/34725/2c72964b5d7448bfb1118ae65b2ccec8/ISO-2810-2004.pdf
https://standards.iteh.ai/catalog/standards/cen/6e002bfc-ef57-4715-a17f-b68bd1ba3537/en-iso-2810-2020
https://knowledge.bsigroup.com/products/paints-and-varnishes-natural-weathering-of-coatings-exposure-and-assessment-1
https://matestlabs.com/test-standards/astm-d1308/
https://www.scribd.com/document/862481526/ASTM-D1308
https://apluscoating.com/chemical-resistance/
https://www.testinglab.com/astm-d1308-chemical-spot-resistance-testing-of-paints-validation-method-development-test
https://store.astm.org/d1308-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7781594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [High-Performance Quinacridone Pigments for
Automotive Coatings: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7781594#high-performance-
quinacridone-pigments-for-automotive-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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